Cas no 885315-46-8 ((2R)-2-acetamido-3-(4-methylphenyl)propanoic acid)

• Product Name: (2R)-2-acetamido-3-(4-methylphenyl)propanoic acid
• CAS No: 885315-46-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 3421657
• PubChem ID: 73897951
• Update Time: 2025-08-04

(2R)-2-acetamido-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• D-PHENYLALANINE, N-ACETYL-4-METHYL-
• (2R)-2-acetamido-3-(4-methylphenyl)propanoic acid
• EN300-28274038
• 885315-46-8

• Inchi： 1S/C12H15NO3/c1-8-3-5-10(6-4-8)7-11(12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m1/s1
• InChI Key： DTXURQXKJWPBIA-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1C=CC(C)=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-acetamido-3-(4-methylphenyl)propanoic acid

Comprehensive Overview of (2R)-2-acetamido-3-(4-methylphenyl)propanoic acid (CAS No. 885315-46-8)

(2R)-2-acetamido-3-(4-methylphenyl)propanoic acid (CAS No. 885315-46-8) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a modified amino acid derivative, features an acetamido group and a 4-methylphenyl side chain, making it a valuable intermediate in the synthesis of peptidomimetics and small-molecule drugs. Its stereospecificity (R-configuration) is critical for applications in enantioselective catalysis and drug design, where chirality often dictates biological activity.

In recent years, the demand for chiral building blocks like (2R)-2-acetamido-3-(4-methylphenyl)propanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The compound's lipophilicity, influenced by the 4-methylphenyl group, also makes it a candidate for improving blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 885315-46-8 typically involves asymmetric hydrogenation or enzymatic resolution, methods often queried by chemists seeking green chemistry alternatives. Its crystalline form and solubility profile are meticulously characterized to ensure reproducibility in drug formulation, addressing common user concerns about batch-to-batch variability. Analytical techniques like HPLC and NMR are employed to verify its enantiomeric purity, a key metric for regulatory compliance.

Beyond pharmaceuticals, this compound is explored in material science for designing bioactive coatings and polymeric scaffolds. Its thermal stability and compatibility with organic solvents are frequently discussed in patents and peer-reviewed journals, aligning with trends in sustainable materials. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for cosmeceutical applications, another trending niche in SEO-driven content.

To optimize search engine visibility, this article integrates high-traffic keywords such as "chiral synthesis," "drug intermediate," and "structure-activity relationship," while maintaining technical rigor. The compound’s IUPAC name and CAS number are bolded for both readability and SEO, catering to professionals searching for precise identifiers. By contextualizing 885315-46-8 within current scientific discourse—like AI-assisted molecular design and high-throughput screening—this overview bridges foundational knowledge and cutting-edge applications.